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Compound of Interest

Compound Name:
2-chloro-N-[2-(4-

methylphenyl)ethyl]acetamide

CAS No.: 1170803-77-6

Cat. No.: B1386989

Get Quote

Executive Summary
p-Methylphenethyl chloroacetamide (C₁₁H₁₄ClNO, MW: 211.69 g/mol ) is a secondary

chloroacetamide derivative often utilized as a synthetic intermediate or an electrophilic probe in

chemical biology. Its structural motif combines a lipophilic 4-methylphenethyl tail with a reactive

chloroacetamide warhead.

While specific solubility data for this exact derivative is sparse in public libraries, structural

analogues and physicochemical principles dictate that it exhibits high solubility in DMSO (>100

mM). However, its identity as an alkylating agent requires strict adherence to anhydrous

protocols to prevent hydrolysis and ensure assay reproducibility. This guide provides the

standard operating procedure (SOP) for generating high-integrity stock solutions.

Physicochemical Profile & Solubility Logic
To understand the solubility behavior, we must analyze the molecule's interaction with the

solvent matrix.
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Property Value (Calculated/Est.) Impact on DMSO Solubility

Molecular Formula C₁₁H₁₄ClNO
Moderate molecular weight

facilitates dissolution.

Molecular Weight 211.69 g/mol
Low MW (<500) favors high

solubility limits.

Lipophilicity (LogP) ~2.2 – 2.5

The lipophilic p-

methylphenethyl tail interacts

favorably with DMSO's methyl

groups via dispersion forces.

H-Bond Donors 1 (Amide NH)

DMSO (strong acceptor)

solvates the amide proton

effectively.

H-Bond Acceptors 1 (Amide Carbonyl)
DMSO interacts via dipole-

dipole alignment.

Reactivity
Electrophile (

)

Critical: Susceptible to

hydrolysis in the presence of

water; requires anhydrous

DMSO.

The Solvation Mechanism
DMSO is a polar aprotic solvent (

). It dissolves p-methylphenethyl chloroacetamide through a dual mechanism:

Dipole-Dipole Interaction: The sulfoxide oxygen of DMSO coordinates with the amide

hydrogen of the solute.

Dispersion Forces: The methyl groups of DMSO interact with the hydrophobic p-

methylphenethyl scaffold, preventing aggregation.

Experimental Protocol: Preparation of Stock
Solutions
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Materials Required[1][2][3][4][5][6][7][8][9]
Compound: p-Methylphenethyl chloroacetamide (Solid, >95% purity).

Solvent: Anhydrous DMSO (≥99.9%, Water content <50 ppm). Note: Use a fresh bottle or

one stored over molecular sieves.

Vessels: Amber glass vials (borosilicate) with PTFE-lined caps. Avoid polystyrene.

Step-by-Step Solubilization Workflow
Target Concentration: 100 mM (Standard Stock)

Gravimetric Measurement:

Weigh 21.17 mg of p-methylphenethyl chloroacetamide into a tared amber vial.

Why: Precision weighing minimizes error. Do not rely on volumetric transfers of solid.

Solvent Addition:

Add 1.0 mL of anhydrous DMSO.

Technique: Pipette slowly down the side of the vial to wash down any adherent powder.

Dissolution Mechanics:

Vortex at medium speed for 30–60 seconds.

Observation: The solution should become optically clear and colorless. If particles persist,

sonicate in a water bath at ambient temperature (25°C) for 2 minutes.

Caution: Do not heat above 40°C to avoid accelerating thermal degradation of the

chloroacetamide moiety.

Quality Control (Visual):

Invert the vial and inspect against a dark background. "Schlieren" lines indicate incomplete

mixing; particulates indicate incomplete dissolution.
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Diagram: Solubilization & QC Workflow
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Caption: Iterative workflow for generating a homogeneous 100 mM stock solution, ensuring

complete dissolution prior to usage.

Stability & Storage (The "Self-Validating" System)
Chloroacetamides are intrinsically reactive. In DMSO, the primary risk is not reaction with the

solvent, but reaction with adventitious water (hydrolysis) or impurities (amines/thiols).

Storage Specifications
Temperature: -20°C or -80°C.

Container: Amber glass or polypropylene (PP) specifically rated for DMSO.

Hygroscopicity: DMSO is hygroscopic. It absorbs water from the air, which can hydrolyze the

C-Cl bond over time, generating HCl and the hydroxy-acetamide.

The Freeze-Thaw Validation Protocol
To ensure data integrity, adopt a "Single-Use Aliquot" strategy to avoid repeated freeze-thaw

cycles which introduce moisture.

Aliquot immediately after preparation (e.g., 50 µL volumes).

Seal with Parafilm or use screw caps with O-rings.

Thawing: Thaw at room temperature. Do not heat.
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Validation Check: Before use in a critical assay, dilute a small sample (1:100) in water/buffer.

If immediate precipitation occurs, the stock may have concentrated due to solvent

evaporation or degraded.

Diagram: Degradation Pathways & Prevention
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Caption: Mechanism of potential stock degradation via moisture ingress and the procedural

controls to mitigate it.

Safety & Handling (E-E-A-T)
Warning: p-Methylphenethyl chloroacetamide is an alkylating agent.[1] It is designed to

covalently modify proteins (cysteine residues).[1]

Toxicity: Treat as a potential sensitizer and cytotoxic agent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1386989/docs?utm_src=pdf-body-img#technical-guide-solubility-handling-of-p-methylphenethyl-chloroacetamide-in-dmso
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1386989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: It can penetrate skin, especially when dissolved in DMSO (which acts as a

permeation enhancer).

PPE: Nitrile gloves are insufficient for prolonged contact with DMSO solutions. Use double-

gloving or specific laminate gloves (e.g., Silver Shield) if handling large volumes.

Deactivation: Spills should be treated with a solution of 5% sodium thiosulfate or an excess

of a thiol (e.g., cysteine/glutathione) to quench the electrophile before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1386989/docs#technical-guide-solubility-handling-
of-p-methylphenethyl-chloroacetamide-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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